Cas no 5470-82-6 (8-Amino-7-methylquinoline)

• Product Name: 8-Amino-7-methylquinoline
• CAS No: 5470-82-6
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00168259
• CID: 375173
• PubChem ID: 231556
• Update Time: 2025-10-20

8-Amino-7-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Methylquinolin-8-amine
• 7-Methyl-8-quinolinamine
• 8-AMINO-7-METHYLQUINOLINE
• 8-Quinolinamine,7-methyl-
• 8-AMINO-7-METHYL-QUINOLINE
• SCHEMBL4473876
• NSC-27989
• NSC27989
• MLS000718860
• SB67574
• SMR000291128
• J-519319
• BB 0259971
• NSC 27989
• HMS2728J18
• 4P-105
• PENTAMETHONIUMBROMIDE
• CHEMBL1533193
• 8-Quinolinamine, 7-methyl-
• NS00022356
• LOVKAXWPSDVFJO-UHFFFAOYSA-N
• SY011517
• 7-Methyl-8-amino quinoline
• EN300-124557
• 7-methyl-8-aminoquinoline
• 8-amino-7-methylquinoline, AldrichCPR
• DTXSID40282787
• CS-0145045
• AKOS000270348
• MFCD00168259
• D81764
• 5470-82-6
• FT-0677673
• NCGC00245422-01
• DB-071898
• 8-Amino-7-methylquinoline

• MDL： MFCD00168259
• Inchi： 1S/C10H10N2/c1-7-4-5-8-3-2-6-12-10(8)9(7)11/h2-6H,11H2,1H3
• InChI Key： LOVKAXWPSDVFJO-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC(C)=C(C=12)N

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.169 g/cm3
• Melting Point: 46-48
• Boiling Point: 326.2 °C at 760 mmHg
• Flash Point: 177.2 °C
• Refractive Index: 1.681
• PSA: 38.91000
• LogP: 2.70660
• Solubility: Not determined

8-Amino-7-methylquinoline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-51/53-43-21/22-22
• Safety Instruction： S22; S36/37/39; S61; S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-Amino-7-methylquinoline

Comprehensive Guide to 8-Amino-7-methylquinoline (CAS No. 5470-82-6): Properties, Applications, and Research Insights

8-Amino-7-methylquinoline (CAS No. 5470-82-6) is a specialized quinoline derivative with a unique molecular structure, combining an amino group and a methyl group at the 7- and 8-positions of the quinoline ring. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. Its chemical formula, C₁₀H₁₀N₂, and molecular weight of 158.20 g/mol make it a valuable intermediate in synthetic chemistry.

Recent trends in organic synthesis and drug discovery have highlighted the importance of 8-Amino-7-methylquinoline as a building block for heterocyclic compounds. Researchers are particularly interested in its role in developing fluorescent probes and bioimaging agents, leveraging its inherent photophysical properties. The compound’s ability to form stable complexes with metals also opens doors for catalysis and sensor development, aligning with the growing demand for sustainable chemical processes.

One of the most frequently searched questions about 5470-82-6 revolves around its solubility and stability. Studies confirm that this compound is soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. Its stability under ambient conditions makes it suitable for long-term storage, though precautions against light and moisture are recommended to maintain purity.

In the context of green chemistry, 8-Amino-7-methylquinoline has been explored as a precursor for environmentally friendly dyes and photocatalysts. Its derivatives show promise in solar cell applications, addressing the global push for renewable energy solutions. This aligns with the surge in searches for “sustainable organic materials” and “quinoline-based energy storage”, reflecting broader industrial interests.

The pharmacological potential of 8-Amino-7-methylquinoline is another hot topic. Preliminary studies suggest its derivatives may exhibit antimicrobial and anti-inflammatory activities, sparking interest in medicinal chemistry communities. However, rigorous clinical validation is still needed, a point often raised in queries about “quinoline drug development” and “small-molecule therapeutics”.

From a synthetic methodology perspective, the compound’s amino group allows for diverse functionalization, enabling the creation of custom-tailored molecules. This flexibility is critical for industries focusing on high-throughput screening and combinatorial chemistry, as noted in recent patent filings and academic publications.

For laboratories handling 5470-82-6, proper analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control. Searches for “quinoline characterization methods” often emphasize the need for precise quantification and impurity profiling, underscoring the compound’s technical relevance.

In summary, 8-Amino-7-methylquinoline (CAS No. 5470-82-6) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted applications—from materials science to biomedicine—make it a compound of enduring significance, as reflected in both scholarly discourse and online search trends.